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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

An In-depth Technical Guide to the Core Physical Properties of Ammonium Tetraborate

This technical guide provides a comprehensive overview of the fundamental physical

properties of ammonium tetraborate, with a primary focus on its common hydrated form,

ammonium tetraborate tetrahydrate ((NH₄)₂B₄O₇·4H₂O). This document is intended for

researchers, scientists, and professionals in drug development and other scientific fields who

require detailed information on this compound.

Chemical Identity and Forms
Ammonium tetraborate is an inorganic salt that exists in both anhydrous ((NH₄)₂B₄O₇) and

hydrated forms. The most common and stable form is the tetrahydrate, which crystallizes from

aqueous solutions.[1][2] The anhydrous form can be obtained through the dehydration of the

hydrated salt upon heating.[3]

Quantitative Physical Properties
The following tables summarize the key physical properties of both anhydrous and tetrahydrate

forms of ammonium tetraborate for easy comparison.

Table 1: General and Molar Properties
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Property
Ammonium Tetraborate
(Anhydrous)

Ammonium Tetraborate
Tetrahydrate

Chemical Formula (NH₄)₂B₄O₇ (NH₄)₂B₄O₇·4H₂O

Molecular Weight 191.315 g/mol [1] 263.374 g/mol [1][4][5]

Appearance -
Colorless crystalline solid[6][7]

[8]

Crystal System - Tetragonal[1]

Table 2: Thermophysical and Solubility Properties

Property
Ammonium Tetraborate
(Anhydrous)

Ammonium Tetraborate
Tetrahydrate

Density 1.58 g/cm³[1][2] 2.37 g/cm³[1]

Melting Point Decomposes[2][3][7][8][9] Decomposes at 87 °C[1]

Boiling Point Decomposes Decomposes

pH of Aqueous Solution - ~8.8[2][10][11]

Solubility in Water See Table 3 See Table 3

Table 3: Solubility in Water at Various Temperatures[1][2][3]
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Temperature (°C)
Solubility of Anhydrous
Form ( g/100 g H₂O)

Solubility of Tetrahydrate
Form ( g/100 g H₂O)

0 3.75 ~5.2

10 ~3.9 5.3

20 ~5.3 7.27

25 9.00 ~12.5

50 21.2 -

90 52.7 -

Spectroscopic and Structural Data
The crystal structure of ammonium tetraborate tetrahydrate is tetragonal.[1] Spectroscopic

methods such as Fourier-Transform Infrared (FTIR) and Raman spectroscopy are crucial for

identifying the vibrational modes of the tetraborate anion and the ammonium cation.

A study on a related dihydrate, (NH₄)₂[B₄O₅(OH)₄]·2H₂O, provides insights into the expected

spectral features. The FTIR and Raman spectra show characteristic bands for B-O stretching

and bending vibrations, as well as the vibrational modes of the NH₄⁺ ion.[7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of ammonium

tetraborate are outlined below. These are general methodologies commonly employed for

inorganic salts.

Synthesis of Ammonium Tetraborate Tetrahydrate
Ammonium tetraborate tetrahydrate is typically synthesized via the reaction of boric acid

(H₃BO₃) with an aqueous solution of ammonia (ammonium hydroxide, NH₄OH).[1][4]

Reaction: 4H₃BO₃ + 2NH₄OH → (NH₄)₂B₄O₇ + 7H₂O[1][4]

Procedure: A hot solution of boric acid is prepared, and ammonia solution is added portion-

wise with stirring. The reaction is exothermic. After the reaction ceases, the solution is filtered
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and allowed to cool for crystallization of ammonium tetraborate tetrahydrate.[1] For the

preparation of 100g of the tetrahydrate, approximately 93.91g of boric acid and 106.45g of

25% ammonia solution are required.[1][4]

Density Determination
The density of solid ammonium tetraborate can be determined using several standard

methods:

Gas Pycnometry: This technique measures the volume of a known mass of the solid by

displacing an inert gas, typically helium. This method is suitable for determining the true

density of the crystalline material.

Buoyancy Method (Archimedes' Principle): This method involves weighing the sample in air

and then in a liquid of known density (in which the sample is insoluble). The difference in

weight is used to calculate the volume of the displaced liquid, and thus the density of the

sample. This method is described in standards such as ASTM D792 and ISO 1183-1.

Solubility Measurement
The solubility of ammonium tetraborate in water can be determined by the following methods:

Shake-Flask Method: An excess amount of the solid is added to a known volume of water at

a specific temperature. The mixture is agitated for an extended period (e.g., 24 hours) to

ensure equilibrium is reached. The saturated solution is then filtered, and the concentration

of the dissolved solid is determined by a suitable analytical technique, such as titration or

gravimetric analysis after evaporation of the solvent.

Headspace Gas Chromatography: A volatile compound is added to the solution. The

partitioning of this volatile compound between the liquid and vapor phases changes with the

salt concentration. By measuring the concentration of the volatile compound in the

headspace, the saturation point of the salt can be determined.[6]

Nephelometry: This method measures the light scattered by suspended particles in a

solution. It can be used to determine the point at which a solid begins to precipitate from a

solution, thus indicating its solubility limit.
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Thermal Analysis
The decomposition behavior of ammonium tetraborate is studied using thermal analysis

techniques:

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature. For ammonium tetraborate tetrahydrate, TGA can be used to identify

the temperature ranges for dehydration and subsequent decomposition.

Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC): These

techniques measure the difference in temperature or heat flow between a sample and a

reference material as a function of temperature. They are used to detect endothermic and

exothermic processes, such as dehydration and decomposition. Studies have shown that the

dehydration of ammonium tetraborate tetrahydrate occurs in a broad peak between 70°C

and 250°C.[3]

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the synthesis of ammonium

tetraborate and its different forms, along with their key physical characteristics.
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Logical Flow of Ammonium Tetraborate Properties

Synthesis

Forms of Ammonium Tetraborate

Key Physical Properties

Boric Acid

Reaction

Ammonia Solution

Ammonium Tetraborate Tetrahydrate

Crystallization

Ammonium Tetraborate Anhydrous

Dehydration (Heating)

Appearance: Colorless Crystalline
Crystal System: Tetragonal

Density: 2.37 g/cm³
Decomposition: 87 °C

Solubility: High in Water

Density: 1.58 g/cm³
Decomposes upon heating

Click to download full resolution via product page

Caption: Synthesis and properties of ammonium tetraborate forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

